Cas no 7504-83-8 ( )

• Product name: &nbsp
• CAS No: 7504-83-8
• MF: C₁₈H₂₂O₃
• MW: 286.36548
• CID: 981103
• PubChem ID: 348536

  Chemical and Physical Properties

Names and Identifiers

• 4-[4-hydroxy-4-(4-hydroxyphenyl)hexan-3-yl]phenol
• NSC-407900
• DTXSID60324875
• 7504-83-8
• 4,4'-(3-Hydroxyhexane-3,4-diyl)diphenol
• NSC407900
•  

• Inchi： InChI=1S/C18H22O3/c1-3-17(13-5-9-15(19)10-6-13)18(21,4-2)14-7-11-16(20)12-8-14/h5-12,17,19-21H,3-4H2,1-2H3
• InChI Key： MGFPGOSFEBGPKB-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=C(C=C1)O)C(CC)(C2=CC=C(C=C2)O)O

Computed Properties

• Exact Mass: 286.15696
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 60.69